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Compound of Interest

Hydroxyethyl erucamidopropy!
Compound Name:
dimonium chloride

CAS No.: 581089-19-2

Cat. No.: B8249773

Get Quote

Executive Summary

Hydroxyethyl Erucamidopropyl Dimonium Chloride (CAS: 581089-19-2) is a high-
molecular-weight quaternary ammonium compound derived from erucic acid (C22:1

13).[1][2][3] Its structural integrity is critical for its performance as a conditioning agent and
emulsifier in pharmaceutical and personal care formulations. This guide provides a definitive
spectroscopic framework for validating the chemical identity, isomeric purity (cis-alkene
retention), and quaternary substitution efficiency of this molecule.

Chemical Identity & Structural Logic

To interpret spectra accurately, one must first deconstruct the molecule into its magnetically

and vibrationally distinct domains.
o |[UPAC Name: 1-Propanaminium,

-(2-hydroxyethyl)-
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-dimethyl-3-[(1-ox0-13-docosenyl)amino]-, chloride.

e Molecular Formula:
e Molecular Weight: ~503.25 g/mol (Cation mass)
o Key Structural Domains:
o Lipophilic Tail: C22 erucyl chain containing a cis-13 double bond.
o Linker: Amidopropyl moiety providing hydrolytic stability and hydrogen bonding potential.

o Hydrophilic Head: Quaternary ammonium center with a hydroxyethyl substituent.

Synthesis Context for Impurity Profiling

The molecule is typically synthesized via the amidation of erucic acid with
dimethylaminopropylamine (DMAPA), followed by quaternization with 2-chloroethanol.

 Critical Impurities: Residual DMAPA, free erucic acid, and amine hydrochloride salts.

Structural Visualization & Assignment Map

The following diagram maps the chemical structure to specific spectroscopic signals.
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Figure 1: Structural segmentation of Hydroxyethyl Erucamidopropyl Dimonium Chloride for
spectroscopic assignment.

Spectroscopic Characterization Protocols
Fourier Transform Infrared Spectroscopy (FTIR)

FTIR is the primary tool for confirming functional group conversion (Amine
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Quat) and retention of the amide bond.

Experimental Protocol:
o Sample Prep: Dissolve 10 mg of sample in CHCI

for liquid cell analysis or use ATR (Attenuated Total Reflectance) on the neat waxy solid.

e Parameters: 32 scans, 4 cm

resolution, range 4000—600 cm

Diagnostic Peak Table:
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Wavenumber (cm

Functional Group Assignment Note
)
Terminal hydroxyethyl group.
O-H Stretch 3250-3450 (broad) Broadening indicates H-
bonding.

. Often overlaps with O-H; sharp
Amide A (N-H) ~3300 o
shoulder may be visible.

C-H Stretch (sp Weak band specific to the cis-

3005

) alkene in the erucyl tail.
Strong
C-H Stretch (sp ] ) )
2920 2850 antisymmetric/symmetric CH
) stretching (fatty chain).
) Carbonyl stretch; key indicator
Amide | (C=0) 1640-1655 ] ] i
of amide bond integrity.
. N-H bending; confirms
Amide Il (N-H) 1540-1560 .
secondary amide.
C-N stretching modes (often
Quaternary N ~960, ~910

weak/obscured).

Interpretation: The presence of the Amide /1l bands confirms the linker stability. The O-H
stretch distinguishes this molecule from non-hydroxylated analogs (e.g., standard alkyl quats).

Nuclear Magnetic Resonance ( H NMR)

Proton NMR provides the definitive "fingerprint” and allows for quantitative purity analysis (e.g.,
mole ratio of tail to head group).

Experimental Protocol:

e Solvent: CDCI
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(Deuterated Chloroform) or MeOD (Methanol-d4). CDCI
is preferred for resolving the amide proton.

e Concentration: ~15-20 mg in 0.6 mL solvent.
e Acquisition: 500 MHz instrument, 64 scans, 30° pulse angle, 2s relaxation delay.
Detailed Assignment (

H, 500 MHz, CDCI

):
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Chemical Shift
( T . . Structural
Multiplicity Integration Assignment
Context
» Ppm)
Triplet ( ]
0.88 3H Terminal -CH End of erucyl tail.
)
Multiplet ( Bulk -CH Fatty acid chain
1.20-1.40 ~26H methylene
) ) envelope.
p
Multiplet ( CH Methylene
1.55-1.65 2H
) (ACld Side) to Carbonyl.
Multiplet ( Allylic -CH Protons adjacent
1.95-2.05 4H to the double
) ) bond.
Propy! Central
Multiplet ( methylene of the
2.00-2.10 2H ]
) -CH amidopropyl
linker.
Triplet ( -CH Methylene
2.15-2.25 2H
) (C=0) to carbonyl.
N Diagnostic:
Singlet (
uaternar
3.25-3.35 6H -(CH Q y
) methyls. Sharp
) singlet.
Propyl
Methylene
3.30-3.40 Multiplet 2H -CH adjacent to
Amide N.
(Amide)
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Propyl
Methylene
3.60-3.70 Multiplet 2H -CH adjacent to
Quaternary N.
(Quat)
HO-CH
Ethyl group
3.70-3.80 Multiplet 2H -CH methylene
N adjacent to N.
HO-CH
Methylene
4.05-4.15 Broad/Triplet 2H -CH adjacent to
Oxygen.
Diagnostic: Vinyl
5.30-5.40 Multiplet 2H -CH=CH- protons of erucyl
tail.
Broad ( Exchangeable;
7.90-8.10 1H Amide -NH- may disappear in

MeOD.

Critical Quality Check: The integration ratio of the Vinyl protons (5.34 ppm) to the Quaternary

Methyls (3.30 ppm) must be 2:6 (or 1:3). A lower ratio for the vinyl protons suggests

hydrogenation or impurity with saturated fatty acids (e.g., behenyl).

Mass Spectrometry (ESI-MS)

Electrospray lonization (ESI) in positive mode is ideal for confirming the cationic mass.

e Theoretical Cation Mass (

): 503.45 Da (calculated for C

H

N
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O
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e Observed Peaks:

o 503.5: Molecular ion

o 525.5: Sodium adduct
(rare for quats, usually just M+).

o Fragmentations: Loss of the hydroxyethyl group or cleavage at the amide bond may be
observed at higher collision energies.

Impurity Profiling Workflow

To ensure the material meets pharmaceutical/cosmetic grade standards, specifically check for
Free Amine (precursor).

Method:

H NMR Analysis of the N-Methyl Region.

e Quaternary Signal: 3.25-3.35 ppm (Sharp Singlet).
o Tertiary Amine Signal (Impurity): ~2.2—-2.3 ppm (Singlet).

e Calculation:

Characterization Logic Diagram

The following flowchart illustrates the decision-making process for validating the compound.
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Sample: Hydroxyethyl Erucamidopropy!

Dimonium Chloride

Step 1: FTIR Analysis
Check: Amide | (1650), OH (3400)

Step 2: 1H NMR (CDCI3)
Check: Vinyl (5.34), N-Me (3.3)

Step 3: ESI-MS
Target: m/z 503.5

VALIDATED INVESTIGATE
Structure Confirmed Check Impurities

Click to download full resolution via product page

Figure 2: Step-by-step validation workflow for spectroscopic characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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